molecular formula C24H20N2O3 B3558710 benzyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate

benzyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate

Cat. No.: B3558710
M. Wt: 384.4 g/mol
InChI Key: ZTLNOKXJDVWHOR-UHFFFAOYSA-N
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Description

Benzyl 3-methoxyphenyl ether is a related compound with the formula C14H14O2 . It’s a type of ether, which is a class of organic compounds that contain an ether group — an oxygen atom connected to two alkyl or aryl groups.


Synthesis Analysis

The synthesis of similar compounds often involves reactions such as the Friedel-Crafts acylation . For instance, the known Schiff base compound, (E)1-benzyl-3-((4-methoxyphenyl)imino)-5-methylindolin-2-one, was prepared by reacting 1-benzyl-5-methylindoline-2,3-dione with 4-methoxyaniline .


Molecular Structure Analysis

The molecular structure of these compounds can be analyzed using techniques like X-ray structural analysis and NMR spectroscopy . For example, the Schiff base compound mentioned above was characterized using elemental analysis, 1H and 13C-NMR spectroscopy, and its single-crystal X-ray structural analysis .


Chemical Reactions Analysis

The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack. Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity due to the adjacent aromatic ring .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various methods. For instance, the molecular weight of Benzyl 3-methoxyphenyl ether is 214.2598 .

Mechanism of Action

While the mechanism of action for the specific compound you asked about is not available, related compounds like adapalene (a third-generation topical retinoid) are used for the treatment of acne vulgaris .

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound and how to work safely with the chemical product. It’s important to avoid breathing in vapors or mists, avoid contact with skin and eyes, and ensure adequate ventilation when handling these compounds .

Properties

IUPAC Name

benzyl 3-(4-methoxyphenyl)-1-phenylpyrazole-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H20N2O3/c1-28-21-14-12-19(13-15-21)23-22(16-26(25-23)20-10-6-3-7-11-20)24(27)29-17-18-8-4-2-5-9-18/h2-16H,17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTLNOKXJDVWHOR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=NN(C=C2C(=O)OCC3=CC=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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